Tris[bis(trimethylsilyl)amino] yttrium
Overview
Description
Tris[bis(trimethylsilyl)amino] yttrium (Yttrium tris[bis(trimethylsilyl)amide]) is a chemical compound with the formula Y(N(SiMe3)2)3. It is a rare-earth organometallic compound that finds applications in various fields, including catalysis and materials science . The compound is air-sensitive and moisture-sensitive, requiring handling under inert conditions.
Synthesis Analysis
This compound can be synthesized using various methods. One convenient route involves using the THF-adducts of iodide salts as starting materials . Further details on specific synthetic procedures would require a more in-depth literature search.Molecular Structure Analysis
The molecular structure of this compound consists of three yttrium atoms coordinated to six bis(trimethylsilyl)amido ligands. The ligands provide steric protection around the yttrium center, making it useful in various catalytic reactions .Physical and Chemical Properties Analysis
Scientific Research Applications
Catalysis in Organic Synthesis
Tris[N,N-bis(trimethylsilyl)amido] complexes of yttrium are utilized as catalysts in organic synthesis. Specifically, they catalyze the ortho-C-H bond addition of pyridine derivatives and N-heteroaromatics into the C═N double bond of nonactivated imines, yielding aminomethylated products (Nagae et al., 2015).
Polymer Chemistry
Tris[bis(trimethylsilyl)amide] [(TMSN)3Y] engages in the deprotonation reaction of α‐amino acid N‐carboxyanhydride, crucial in the field of polymer chemistry. It provides direct evidence for racemization of NCA in the presence of a strong base and is efficient in ring-opening polymerizations of NCAs, leading to the production of polypeptides (Ling et al., 2012).
Molecular Structure Studies
Research into the molecular structure of yttrium tris[bis(trimethylsilyl)amide] has provided insights into its crystallization and bonding properties. These studies are essential for understanding the compound's chemical behavior and potential applications in various scientific fields (Westerhausen et al., 1995).
Optical Properties in Material Science
Tris[bis(trimethylsilyl)amido] yttrium derivatives have been studied for their optical properties. The introduction of tris(trimethylsilyl)silyl groups leads to significant changes in fluorescence quantum yield and molecular interactions, indicating potential applications in materials science and optoelectronics (Inubushi et al., 2014).
Catalysis in Intramolecular Hydroamination
Yttrium complexes with tris[bis(trimethylsilyl)amido] ligands serve as catalysts in intramolecular hydroamination of alkenes and alkynes. This application is pivotal in organic synthesis, enabling the efficient formation of complex organic compounds (Hultzsch et al., 2004).
Mass Spectrometry in Analytical Chemistry
In analytical chemistry, mass-spectrometric studies of tris[bis(trimethylsilyl)amido] yttrium compounds have been conducted to understand their behavior under mass spectrometric conditions. This research is vital for developing new analytical methods and understanding the compound's interactions in various environments (Mischer, 1972).
Safety and Hazards
Future Directions
properties
IUPAC Name |
bis(trimethylsilyl)azanide;yttrium(3+) | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C6H18NSi2.Y/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALBMVGKOSBREQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Y+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H54N3Si6Y | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40403359 | |
Record name | Tris[N,N-bis(trimethylsilyl)amide]yttrium | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40403359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
570.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41836-28-6 | |
Record name | Tris[N,N-bis(trimethylsilyl)amide]yttrium | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40403359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tris(N,N-bis(trimethylsilyl)amide)yttrium | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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